Cas no 933707-72-3 (Imidazo[1,2-a]pyridine-2-ethanamine, 6-methyl-)

Imidazo[1,2-a]pyridine-2-ethanamine, 6-methyl- structure
933707-72-3 structure
Product Name:Imidazo[1,2-a]pyridine-2-ethanamine, 6-methyl-
CAS No:933707-72-3
MF:C10H13N3
MW:175.230321645737
CID:2193063
PubChem ID:24255225
Update Time:2025-04-21

Imidazo[1,2-a]pyridine-2-ethanamine, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-2-ethanamine, 6-methyl-
    • 2-(6-methylimidazo[1,2-a]pyridin-2-yl)ethanamine
    • 2-(6-Methylimidazo[1,2-a]pyridin-2-yl)ethan-1-amine
    • 933707-72-3
    • DTXSID00640521
    • AKOS006314246
    • SCHEMBL1543264
    • 2-{6-methylimidazo[1,2-a]pyridin-2-yl}ethan-1-amine
    • 2-(6-Methyl-imidazo[1,2-a]pyridine-2-yl)ethylamine
    • RJELLHWBXUSVQP-UHFFFAOYSA-N
    • DB-343100
    • Inchi: 1S/C10H13N3/c1-8-2-3-10-12-9(4-5-11)7-13(10)6-8/h2-3,6-7H,4-5,11H2,1H3
    • InChI Key: RJELLHWBXUSVQP-UHFFFAOYSA-N
    • SMILES: N12C=C(C)C=CC1=NC(=C2)CCN

Computed Properties

  • Exact Mass: 175.110947427Da
  • Monoisotopic Mass: 175.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.3Ų
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